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Compound of Interest

4-(3-Methoxypyridin-2-
Compound Name:

yl)benzaldehyde
CAS No.: 618092-16-3
Cat. No.: B3274959

Get Quote

Executive Summary & Immediate Action

Do not dispose of this compound down the drain. 4-(3-Methoxypyridin-2-yl)benzaldehyde is
a heterocyclic organic intermediate containing both a basic nitrogen (pyridine) and a reactive
carbonyl (aldehyde).[1][2][3][4][5][6][7] Proper disposal requires segregation into Non-
Halogenated Organic Waste streams destined for high-temperature incineration.

Critical Hazard: The aldehyde moiety is air-sensitive and capable of autoxidation to the
corresponding carboxylic acid, potentially increasing container pressure over time. The pyridine
ring confers aquatic toxicity.

Chemical Hazard Profiling (Structure-Activity
Analysis)

To safely handle this compound, we must understand the behavior of its functional groups. As
specific toxicological data for this exact intermediate may be sparse, we apply Read-Across
Structure-Activity Relationships (SAR) based on its pharmacophores.
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Functional Group Associated Hazard Operational Implication

Incompatible with Strong
. Basic nitrogen; Aquatic Acids: Exothermic protonation
yridine Ring o )
Toxicity; Irritant.[3] can occur. Segregate from

acidic waste streams.

Air Sensitive: Can form

carboxylic acids or peroxides
Aldehyde (-CHO) Autoxidation; Sensitizer. (rare but possible) upon

prolonged air exposure. Keep

containers tightly sealed.

Increases electron density on
] the pyridine ring, potentially
Methoxy (-OCH3) Electron-donating group. ] o
enhancing basicity and

reactivity with electrophiles.

Physicochemical Data Summary

Note: Values estimated based on structural analogues (2-methoxybenzaldehyde and
substituted pyridines).

Property Value / Classification
Physical State Solid (likely yellow/off-white powder)
o Low in water; Soluble in DCM, Ethyl Acetate,
Solubility
DMSO
Flash Point >100°C (Predicted) - Combustible
Not P-listed/U-listed specifically; Regulate as
RCRA Status

Characteristic Waste (Toxic/Ignitable)

Waste Stream Classification Logic

Correct classification prevents regulatory fines and dangerous chemical reactions in bulk waste
tanks.
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Figure 1: Decision logic for assigning the correct waste stream based on the compound's
physical state and solvent matrix.

Step-by-Step Disposal Protocol
Phase 1: Pre-Disposal Stabilization

Objective: Prevent autoxidation and accidental reaction during storage.

e Quenching (Trace Amounts): If disposing of reaction residues, ensure no active reagents
(e.g., lithium reagents, strong oxidizers) remain. Quench with Methanol or saturated
Ammonium Chloride (

) before designating as waste.

o Container Selection: Use Amber Glass or High-Density Polyethylene (HDPE). Avoid metal
containers, as aldehydes can reduce metal salts or corrode surfaces over time.

e Labeling:
o Primary Label: "Hazardous Waste - Organic."

o Constituents: Write out the full chemical name. Do not use abbreviations or structural
drawings alone.

o Hazard Checkboxes: Check "Irritant" and "Toxic."

Phase 2: Waste Accumulation (Satellite Area)
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Protocol:
e Place the solid or liquid waste into the designated container.
e Segregation: Ensure the waste container is NOT stored next to:
o Nitric Acid / Strong Oxidizers: Risk of violent oxidation of the aldehyde.
o Concentrated Acids: Risk of exothermic salt formation with the pyridine ring.

e Headspace: Leave 10% headspace in liquid containers to allow for expansion.

Phase 3: Final Disposal (EHS/Facilities)

Method: High-Temperature Incineration.

o Why: Pyridine rings are thermally stable and require high temperatures (>1000°C) to fully
mineralize into

, and
without forming toxic byproducts.

 RCRA Code: If the waste stream is ignitable (flash point <60°C due to solvent), assign DOO1.
If the solution contains pyridine >5 mg/L (TCLP limit), it technically triggers D038, though
most labs manage it under a blanket "Organic Waste" profile for incineration.

Emergency Contingencies: Spill Response

In the event of a bench-top spill (solid or liquid solution), follow this flow.
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1. Assess Volume & Hazard
(Is it >100g or outside fume hood?)

Major Spill: Evacuate & Call EHS Minor Spill: Proceed with Cleanup

2. Don PPE:
Nitrile Gloves (Double), Goggles, Lab Coat

3. Containment:
Surround with absorbent pads/pillows

l

4. Absorption:
Use Vermiculite or Charcoal (for odors)

:

5. Decontamination:
Wipe surface with mild soap/water
(Avoid Bleach - potential reaction)

6. Bag & Tag:

Place all materials in Haz Waste bag

Click to download full resolution via product page

Figure 2: Workflow for managing minor laboratory spills of 4-(3-Methoxypyridin-2-
yl)benzaldehyde.

References & Regulatory Grounding[9][10]
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National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).
Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards,
Updated Version. National Academies Press. Link

o Cited for: General segregation logic of aldehydes and basic organic compounds.

U.S. Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery
Act (RCRA) Regulations: Title 40 CFR Parts 260-273. Link

o Cited for: Waste coding (D001, D038) and definition of characteristic wastes.

PubChem. (n.d.). Compound Summary: Pyridine-2-carboxaldehyde (Analogous Structure).
National Library of Medicine. Link

o Cited for: Read-across hazard data for pyridine-aldehydes (flammability and reactivity).
Sigma-Aldrich. (2023). Safety Data Sheet: 2-Methoxybenzaldehyde. Link

o Cited for: Hazard profiling of the methoxy-benzaldehyde moiety (Skin/Eye Irritation).[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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yl)benzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
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methoxypyridin-2-yl-benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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